Cas no 1341489-20-0 (3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 1341489-20-0
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• MDL: MFCD16855517
• CID: 4589987
• PubChem ID: 62738842
• Update Time: 2025-07-23

3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-2,2-dimethylpropanoic acid
• 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid

• MDL： MFCD16855517
• Inchi： 1S/C9H11BrO2S/c1-9(2,8(11)12)5-6-3-4-7(10)13-6/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： GBRWGZXADNQJSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)O)(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid (CAS No. 1341489-20-0)

3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1341489-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene ring substituted with a bromine atom and connected to a branched alkyl chain, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid consists of a thiophene core, which is a five-membered heterocyclic aromatic ring containing sulfur, brominated at the 5-position, and linked to a 2,2-dimethylpropanoic acid side chain. This configuration imparts both electronic and steric effects that are highly relevant for its applications in drug discovery and material science. The presence of the bromine atom at the 5-position of the thiophene ring enhances its reactivity, making it a versatile building block for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid has been explored in the development of novel therapeutic agents. Thiophene derivatives are well-known for their biological activity and have been widely studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of this compound resembles several known pharmacophores that exhibit significant therapeutic effects. For instance, analogs of thiophene-based compounds have shown promise in inhibiting kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid is its utility as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive bromine moiety to introduce diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been particularly valuable in drug discovery pipelines where rapid access to structurally diverse molecules is essential for identifying lead candidates.

The synthesis of 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as 5-bromothiophene and 2-methylpropynoic acid. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to construct the desired molecular framework with high efficiency and selectivity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the sophistication of modern organic synthesis.

From a materials science perspective, 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid has been investigated for its potential applications in organic electronics. Thiophene-based compounds are widely used in the fabrication of conductive polymers and organic semiconductors due to their excellent charge transport properties. The introduction of bulky alkyl groups in this compound can influence its electronic characteristics, making it suitable for tuning the performance of electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

The pharmacological potential of 3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid has also been explored through computational modeling and experimental studies. Virtual screening techniques have been used to identify potential binding interactions between this compound and biological targets such as protein kinases and receptors. Preliminary experimental data suggest that derivatives of this molecule may exhibit inhibitory activity against certain enzymes implicated in disease processes. Further research is ongoing to elucidate the exact mechanisms of action and optimize their therapeutic efficacy.

In conclusion,3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid (CAS No. 1341489-20-0) represents a fascinating compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for thiophene derivatives,3-(5-Bromothiophen-2-yl)-2,2-dimethylpropanoic acid is poised to play an increasingly significant role in developing innovative solutions for complex scientific challenges.